(1S,2R)-2-Amino-6,6-difluoro-2-methylcyclohexan-1-ol;hydrochloride

• IUPAC Name: (1S,2R)-2-amino-6,6-difluoro-2-methylcyclohexan-1-ol;hydrochloride
• InChI: InChI=1S/C7H13F2NO.ClH/c1-6(10)3-2-4-7(8,9)5(6)11;/h5,11H,2-4,10H2,1H3;1H/t5-,6+;/m0./s1
• InChI Key: GHSMEZKVWXCLHG-RIHPBJNCSA-N
• Canonical SMILES: CC1(CCCC(C1O)(F)F)N.Cl
• Isomeric SMILES: C[C@]1(CCCC([C@H]1O)(F)F)N.Cl
• Molecular Formula: C7H14ClF2NO
• Molecular Weight: 201.64 g/mol

Description

Synthesis Analysis

The synthesis analysis of a compound involves understanding the chemical reactions used to create the compound. This can include the starting materials, reagents, and conditions used in the synthesis.

Molecular Structure Analysis

The molecular structure analysis involves understanding the 3D arrangement of atoms in a molecule. This can be determined using techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions analysis involves understanding how the compound reacts with other substances. This can include understanding the mechanism of the reaction, the products formed, and the conditions required for the reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can include its melting point, boiling point, solubility, and reactivity. These properties can be determined using various experimental techniques.

Scientific Research Applications

Regioselective Hydrochlorination of Olefins

The compound has been studied in the context of olefin hydrochlorination. A study by Delaude and Laszlo (1991) discusses the use of similar structures in the hydrochlorination of 1-methylcyclohexene, demonstrating its application in selective chemical reactions (Delaude & Laszlo, 1991).

Amination of Methylcyclohexane

Kovavic and Chaudhary (1967) explored the transformation of methylcyclohexane into 1-amino-1-methylcyclohexane, which is closely related to the structure . This work highlights the potential for functionalization of cyclohexane derivatives in organic synthesis (Kovavic & Chaudhary, 1967).

Epoxide Rearrangement Studies

Research by Arata, Akutagawa, and Tanabe (1975) on the reaction of 1-methylcyclohexene oxide over solid acids and bases sheds light on the chemical behavior of similar cyclohexane derivatives under various conditions (Arata, Akutagawa, & Tanabe, 1975).

β-Turn Modulation in Dipeptides

Avenoza et al. (2002) incorporated a structure analogous to (1S,2R)-2-amino-6,6-difluoro-2-methylcyclohexan-1-ol into dipeptides, revealing its utility in modulating peptide structures (Avenoza et al., 2002).

Mannich Base Synthesis

A study by Hussein and Yousif (2021) on the preparation of Mannich -β-amino carbonyl compounds, including cyclohexanone derivatives, indicates the relevance of such structures in synthetic organic chemistry (Hussein & Yousif, 2021).

Mechanism of Action

The mechanism of action is typically used to describe how a drug interacts with the body to produce its effects. This can involve understanding the biochemical interactions and pathways involved.

Safety and Hazards

The safety and hazards of a compound involve understanding its toxicity and potential risks to health and the environment. This information is typically provided in a Safety Data Sheet (SDS).

Future Directions

The future directions could involve potential applications or areas of research for the compound. This could include its use in the development of new drugs or materials.